Cas no 1807198-65-7 (Ethyl 3-chloro-4-cyano-2-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 3-chloro-4-cyano-2-(hydroxymethyl)phenylacetate
• CAS No: 1807198-65-7
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 4945358
• Update Time: 2025-10-28

Ethyl 3-chloro-4-cyano-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-cyano-2-(hydroxymethyl)phenylacetate

• Inchi： 1S/C12H12ClNO3/c1-2-17-11(16)5-8-3-4-9(6-14)12(13)10(8)7-15/h3-4,15H,2,5,7H2,1H3
• InChI Key： FZCRWIDKFFNOEE-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(CC(=O)OCC)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 3-chloro-4-cyano-2-(hydroxymethyl)phenylacetate

Ethyl 3-chloro-4-cyano-2-(hydroxymethyl)phenylacetate (CAS No. 1807198-65-7): A Comprehensive Overview

Ethyl 3-chloro-4-cyano-2-(hydroxymethyl)phenylacetate, identified by the CAS registry number 1807198-65-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatility and promising properties. In this article, we will delve into the structural features, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of Ethyl 3-chloro-4-cyano-2-(hydroxymethyl)phenylacetate comprises a phenyl ring substituted with three distinct groups: a chlorine atom at position 3, a cyano group at position 4, and a hydroxymethyl group at position 2. The acetate ester group attached to the phenyl ring further enhances its chemical reactivity and functional versatility. This combination of substituents makes the compound highly reactive under specific conditions, rendering it suitable for various chemical transformations.

Recent studies have highlighted the importance of such substituted phenyl compounds in drug discovery and development. The presence of electron-withdrawing groups like chlorine and cyano enhances the electrophilic aromatic substitution reactivity of the phenyl ring, making it an attractive substrate for synthesizing bioactive molecules. For instance, researchers have explored the use of Ethyl 3-chloro-4-cyano-2-(hydroxymethyl)phenylacetate as an intermediate in the synthesis of potential anticancer agents. The hydroxymethyl group provides additional functionality, enabling further modifications to tailor the compound's pharmacokinetic properties.

In terms of synthesis, several methods have been reported for the preparation of Ethyl 3-chloro-4-cyano-2-(hydroxymethyl)phenylacetate. One common approach involves the Friedel-Crafts acylation reaction, where an acetylating agent reacts with a suitably substituted chlorobenzene derivative in the presence of a Lewis acid catalyst. Recent advancements in catalytic systems have improved the efficiency and selectivity of this reaction, leading to higher yields and purer products.

The application of this compound extends beyond pharmaceuticals. Its unique structure makes it a valuable precursor in organic synthesis for constructing complex molecules with intricate architectures. For example, chemists have utilized it as a building block for synthesizing heterocyclic compounds, which are crucial in agrochemicals and advanced materials science.

From an environmental standpoint, understanding the degradation pathways and ecological impact of Ethyl 3-chloro-4-cyano-2-(hydroxymethyl)phenylacetate is essential for sustainable chemical practices. Recent research has focused on evaluating its biodegradability under aerobic and anaerobic conditions. Results indicate that while the compound exhibits moderate biodegradability, certain substituents may persist in aquatic environments under specific conditions.

In conclusion, Ethyl 3-chloro-4-cyano-2-(hydroxymethyl)phenylacetate (CAS No. 1807198-65-7) stands out as a multifaceted organic compound with diverse applications across various industries. Its structural complexity and reactivity make it an invaluable tool in modern organic synthesis and drug development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific innovation.